4-Hydroxyphenylacetaldehyde, approximately ~15per cent by weight in Ethyl Acetate

• CAS No.: 7339-87-9
• Product Name: 4-Hydroxyphenylacetaldehyde, approximately ~15per cent by weight in Ethyl Acetate
• Molecular Formula: C8H8O2
• Molecular Weight: 136.15 g/mol
• IUPAC Name: 2-(4-hydroxyphenyl)acetaldehyde
• Standard InChI: InChI=1S/C8H8O2/c9-6-5-7-1-3-8(10)4-2-7/h1-4,6,10H,5H2
• Standard InChIKey: IPRPPFIAVHPVJH-UHFFFAOYSA-N
• SMILES: C1=CC(=CC=C1CC=O)O
• Canonical SMILES: C1=CC(=CC=C1CC=O)O
• Physical Description: Solid
• Description: 4-Hydroxyphenylacetaldehyde, also known as poh-ph-ch2cho, belongs to the class of organic compounds known as phenylacetaldehydes. Phenylacetaldehydes are compounds containing a phenylacetaldehyde moiety, which consists of a phenyl group substituted at the second position by an acetalydehyde. 4-Hydroxyphenylacetaldehyde is slightly soluble (in water) and a very weakly acidic compound (based on its pKa). 4-Hydroxyphenylacetaldehyde exists in all eukaryotes, ranging from yeast to humans. 4-Hydroxyphenylacetaldehyde participates in a number of enzymatic reactions. In particular, 4-Hydroxyphenylacetaldehyde can be biosynthesized from 4-hydroxyphenylpyruvic acid; which is catalyzed by the enzyme pyruvate decarboxylase. In addition, 4-Hydroxyphenylacetaldehyde can be converted into tyrosol; which is catalyzed by the enzyme alcohol dehydrogenase. Outside of the human body, 4-hydroxyphenylacetaldehyde can be found in a number of food items such as mung bean, italian sweet red pepper, naranjilla, and french plantain. This makes 4-hydroxyphenylacetaldehyde a potential biomarker for the consumption of these food products.; (4-hydroxyphenyl)acetaldehyde is an alpha-CH2-containing aldehyde and a member of phenylacetaldehydes. It has a role as a human metabolite, an Escherichia coli metabolite and a mouse metabolite.
• Synonyms: 4-hydroxyphenylacetaldehyde; p-hydroxyphenylacetaldehyde; pOH-Ph-CH2CHO
• PubChem Compound: 440113
• Last Modified: Nov 11 2021